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Compound of Interest

Compound Name: Simazine-alachlor mixt.

Cat. No.: B15193286

The proper disposal of a Simazine-Alachlor mixture is critical for ensuring laboratory safety and
environmental protection. Both Simazine and Alachlor are classified as hazardous substances,
and their combination requires stringent disposal protocols. This guide provides essential
safety and logistical information for researchers, scientists, and drug development
professionals to manage and dispose of this herbicide mixture responsibly.

Hazard Classification and Safety Summary

Simazine and Alachlor are herbicides that pose significant health and environmental risks.
Alachlor is suspected of causing cancer, and both are very toxic to aquatic life with long-lasting
effects.[1] Due to their hazardous nature, Simazine-Alachlor mixtures cannot be disposed of in
regular trash or down the sanitary sewer system.[2][3] They must be managed as hazardous
waste in accordance with local, state, and federal regulations.[4][5] There are no known
dangerous reactions between Simazine and Alachlor, allowing them to be collected in the same
waste container.
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Parameter Guideline Source
Waste Classification Hazardous Waste [61[7]
_ Incineration at a licensed
Disposal Method N [4]
hazardous waste facility
Chemically resistant, leak-
Container Type proof container with a secure [81[9][10]
lid
) Designated Satellite
Storage Location ) [11]
Accumulation Area (SAA)
_ Chemical-resistant gloves,
PPE Requirement [12][13]

safety goggles, lab coat

Personal Protective Equipment (PPE)

When handling Simazine-Alachlor mixtures, it is imperative to use appropriate Personal

Protective Equipment (PPE) to minimize exposure. Studies have shown that a significant

percentage of pesticide exposure occurs through the skin.

The following PPE is required:

e Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves. If there is a risk of

splashing, consider double-gloving or using heavy-duty gloves.[13][14]

o Eye Protection: Use safety goggles to protect against splashes.[12][13] If there is a

significant splash risk, a face shield should be worn in addition to goggles.[13]

o Body Protection: A fully fastened lab coat should be worn over personal clothing. For larger

quantities or in case of a spill, Tyvek coveralls may be necessary.[14][15]

o Footwear: Closed-toe shoes are mandatory. In areas with a high risk of spills, chemical-

resistant boots are recommended.[12]

Disposal Protocol
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The following step-by-step protocol outlines the procedure for the safe disposal of a Simazine-
Alachlor mixture in a laboratory setting.

1. Waste Collection and Labeling

» Container Selection: Use a designated hazardous waste container that is chemically
compatible with Simazine and Alachlor. The container must be in good condition, with no
leaks, and have a secure lid.[10][16]

o Labeling: Immediately label the waste container with a hazardous waste tag provided by
your institution's Environmental Health and Safety (EHS) department.[2][17] The label must
include:

o The words "Hazardous Waste"[16][17]

o The full chemical names of the contents (Simazine and Alachlor) and their approximate
concentrations.[3][11]

o The accumulation start date (the date the first drop of waste is added to the container).[16]
[17]

o The name and contact information of the principal investigator or laboratory supervisor.[3]
o The specific hazards (e.g., Toxic, Environmental Hazard).[17]
2. Waste Storage

o Satellite Accumulation Area (SAA): Store the labeled hazardous waste container in a
designated Satellite Accumulation Area (SAA). This area is typically located within the
laboratory, near the point of waste generation.[11]

e Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.[9]

o Segregation: While Simazine and Alachlor are compatible, ensure the waste container is
segregated from other incompatible waste streams in the SAA.[9][10]
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» Container Management: Keep the waste container closed at all times, except when adding
waste.[2][10][16]

3. Arranging for Disposal

o Contact EHS: Once the waste container is full or has been in storage for the maximum
allowable time (typically 90 days for Small Quantity Generators and 180 days for Very Small
Quantity Generators), contact your institution's EHS department to schedule a waste pickup.

[6]18]

o Waste Pickup Request: Follow your institution's specific procedure for requesting a
hazardous waste pickup. This may involve an online form or a phone call.[1][18]

o Licensed Disposal Company: The EHS department will arrange for a licensed hazardous
waste disposal company to collect, transport, and dispose of the waste in compliance with all
regulations.[5][7][19][20]

4. Decontamination

o Equipment: Any laboratory equipment that has come into contact with the Simazine-Alachlor
mixture must be decontaminated. This can typically be done by triple rinsing with a suitable
solvent (e.g., water or an organic solvent, depending on the formulation). The rinsate must
be collected and disposed of as hazardous waste.[21][22]

e Work Surfaces: Decontaminate work surfaces with a suitable cleaning agent. Absorbent
materials used for cleaning up spills should also be disposed of as hazardous waste.[10]

Disposal Workflow
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Generate Simazine-Alachlor Waste
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Store in Satellite Accumulation Area (SAA) Dispose of Decontamination Waste as Hazardous
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Simazine-Alachlor mixture in a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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